Cas no 1314788-60-7 (2-(2,4,5-trifluorophenyl)propan-2-amine)

• Product Name: 2-(2,4,5-trifluorophenyl)propan-2-amine
• CAS No: 1314788-60-7
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 6148346
• PubChem ID: 117281335
• Update Time: 2025-05-20

2-(2,4,5-trifluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trifluorophenyl)propan-2-amine
• 1314788-60-7
• EN300-1835880

• Inchi： 1S/C9H10F3N/c1-9(2,13)5-3-7(11)8(12)4-6(5)10/h3-4H,13H2,1-2H3
• InChI Key： CIISYORCRJCZHC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)(C)N)F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,4,5-trifluorophenyl)propan-2-amine

2-(2,4,5-Trifluorophenyl)Propan-2-Amine: A Comprehensive Overview

2-(2,4,5-Trifluorophenyl)Propan-2-Amine, also known by its CAS number CAS No. 1314788-60-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and drug development. In recent years, researchers have explored its role in the creation of novel materials and its ability to serve as a building block for more complex molecular architectures.

The molecular structure of 2-(2,4,5-Trifluorophenyl)Propan-2-Amine is characterized by a trifluorophenyl group attached to a propanamine backbone. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical reactions. The presence of three fluorine atoms on the aromatic ring introduces significant electron-withdrawing effects, which can influence the reactivity of the molecule in different chemical environments. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds and advanced polymers.

In terms of synthesis, 2-(2,4,5-Trifluorophenyl)Propan-2-Amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent research to enhance yield and purity. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high efficiency. Such advancements underscore the importance of this compound in modern organic synthesis.

The applications of CAS No. 1314788-60-7 extend beyond traditional chemical synthesis. It has been explored as a component in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. Additionally, its role in the development of advanced materials such as fluoropolymers and high-performance adhesives has been documented in recent scientific literature. These applications highlight the versatility of this compound in addressing contemporary challenges in materials science.

From a toxicological perspective, 2-(2,4,5-Trifluorophenyl)Propan-2-Amine has undergone rigorous safety assessments to ensure its safe handling and use in industrial and research settings. Studies have shown that it exhibits low toxicity under standard conditions, making it suitable for use in various chemical processes without posing significant health risks to handlers or the environment.

In conclusion, 2-(2,4,5-Trifluorophenyl)Propan-2-Amine, or CAS No. 1314788-60-7, stands as a testament to the ongoing innovation in organic chemistry and materials science. Its unique properties and diverse applications continue to make it an essential compound for researchers and industry professionals alike.